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Compound of Interest

Compound Name: Nothramicin

Cat. No.: B1679981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation and

spectroscopic analysis of Nothramicin, a novel anthracycline antibiotic. Nothramicin was first

isolated from the culture broth of Nocardia sp. MJ896-43F17, a bacterial strain closely related

to Nocardia brasiliensis.[1] This document details the experimental methodologies employed

for its isolation and purification and summarizes the key spectroscopic data that were pivotal in

determining its molecular structure.

Physicochemical Properties and Spectroscopic
Data
Nothramicin presents as a new member of the anthracycline class of antibiotics.[1] Its

fundamental physicochemical properties and the spectroscopic data obtained from various

analytical techniques are summarized below.

Table 1: Physicochemical Properties of Nothramicin
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Property Value Source

Molecular Formula C₃₀H₃₇NO₁₁ MedchemExpress

Molecular Weight 587.61 g/mol MedchemExpress

CAS Number 205752-47-2 MedchemExpress

Biological Activity Anti-mycobacterial [1]

Note on Quantitative Spectroscopic Data: Detailed quantitative data from NMR and Mass

Spectrometry, such as specific chemical shifts, coupling constants, and fragmentation patterns,

are contained within the primary publication (J Antibiot (Tokyo). 1998 Feb;51(2):130-5). Access

to the full text of this publication is required to populate the subsequent tables with precise

numerical values. The tables below are structured to accommodate this data once available.

Table 2: ¹H NMR Spectroscopic Data for Nothramicin

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available

Table 3: ¹³C NMR Spectroscopic Data for Nothramicin

Chemical Shift (δ) ppm Assignment

Data not available

Table 4: Mass Spectrometry Data for Nothramicin

m/z Fragmentation Assignment

Data not available

Experimental Protocols
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The isolation and structural determination of Nothramicin involved a multi-step process

encompassing fermentation, extraction, purification, and comprehensive spectroscopic

analysis.

Fermentation and Isolation
The production of Nothramicin was achieved through the cultivation of Nocardia sp. MJ896-

43F17. The antibiotic was isolated from the culture broth using a combination of

chromatographic and extraction techniques.[1]

Protocol:

Fermentation: Cultivation of Nocardia sp. MJ896-43F17 in a suitable nutrient medium to

promote the production of Nothramicin.

Initial Extraction: The culture broth was subjected to column chromatography using a Diaion

HP-20 resin to capture the antibiotic from the aqueous medium.[1]

Solvent Extraction: The crude extract from the resin was then subjected to butyl acetate

extraction to partition Nothramicin into the organic phase, separating it from water-soluble

impurities.[1]

Purification: Final purification of Nothramicin was achieved using High-Performance Liquid

Chromatography (HPLC) to yield the pure compound.[1]

Spectroscopic Analysis for Structural Elucidation
The molecular structure of the purified Nothramicin was determined through a suite of

spectroscopic techniques. These methods provide detailed information about the connectivity

of atoms, the carbon-hydrogen framework, and the overall molecular weight and formula.

Protocols:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR, ¹³C NMR, and two-dimensional NMR (e.g., COSY, HMQC, HMBC) experiments

were conducted to establish the complete proton and carbon framework of the molecule

and to determine the connectivity between atoms.
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Mass Spectrometry (MS):

High-resolution mass spectrometry was employed to determine the accurate molecular

weight and elemental composition of Nothramicin, allowing for the deduction of its

molecular formula.

Tandem MS (MS/MS) experiments would have been used to induce fragmentation of the

parent ion, providing valuable information about the different structural motifs within the

molecule.

Infrared (IR) Spectroscopy:

IR spectroscopy was utilized to identify the presence of key functional groups within the

Nothramicin structure, such as hydroxyl (-OH), carbonyl (C=O), and amine (-NH) groups,

which are characteristic of anthracycline antibiotics.

Ultraviolet-Visible (UV-Vis) Spectroscopy:

UV-Vis spectroscopy was used to analyze the chromophore system of Nothramicin,

which is a defining feature of the anthracycline class of compounds and provides

information about the conjugated double bond system within the molecule.

Visualizations
Experimental Workflow for Nothramicin Structural
Elucidation
The following diagram illustrates the logical flow of the experimental procedures used to isolate

and structurally characterize Nothramicin.
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Experimental Workflow for Nothramicin Structural Elucidation

Fermentation of Nocardia sp. MJ896-43F17
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Caption: Workflow for the isolation and structural determination of Nothramicin.
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Signaling Pathways
Currently, there is no publicly available scientific literature that describes the specific signaling

pathways modulated by Nothramicin. Further research is required to elucidate its mechanism

of action at the molecular level and to identify any potential interactions with cellular signaling

cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Nothramicin, a new anthracycline antibiotic from Nocardia sp. MJ896-43F17 - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Nothramicin: A Technical Guide to its Structural
Elucidation and Spectroscopic Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679981#nothramicin-structural-elucidation-and-
spectroscopic-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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